Cas no 1781595-80-9 (2-methyl-2-(3-methyl-1,2-thiazol-5-yl)propanoic acid)

• Product Name: 2-methyl-2-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• CAS No: 1781595-80-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6248006
• PubChem ID: 82406156
• Update Time: 2024-01-11

2-methyl-2-(3-methyl-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• 1781595-80-9
• EN300-1137857
• 2-Methyl-2-(3-methyl-1,2-thiazol-5-yl)propanoicacid

• Inchi： 1S/C8H11NO2S/c1-5-4-6(12-9-5)8(2,3)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： UXQHHDWZNSNVML-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles